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Compound of Interest

Compound Name: 8-Oxocoptisine

Cat. No.: B183218 Get Quote

An In-Depth Technical Guide to 8-Oxocoptisine
For Researchers, Scientists, and Drug Development Professionals

Abstract
8-Oxocoptisine, also known as 8-Oxycoptisine, is a protoberberine alkaloid with emerging

therapeutic potential. This technical guide provides a comprehensive overview of its chemical

properties, and known biological activities, with a focus on its anti-inflammatory, anticancer, and

multidrug resistance reversal properties. Detailed experimental methodologies and analyses of

its mechanisms of action, including its influence on key signaling pathways, are presented to

support further research and drug development efforts.

Chemical and Physical Properties
8-Oxocoptisine is a derivative of coptisine, a well-known isoquinoline alkaloid. Its fundamental

chemical and physical characteristics are summarized below.
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Property Value Reference

CAS Number 19716-61-1 [1][2]

Molecular Formula C₁₉H₁₃NO₅ [2]

Molecular Weight 335.31 g/mol [2]

Synonyms 8-Oxycoptisine [1][2]

Biological Activities and Mechanisms of Action
8-Oxocoptisine has demonstrated significant therapeutic potential in preclinical studies,

particularly in the areas of inflammation, cancer, and multidrug resistance.

Anti-Inflammatory Activity in Ulcerative Colitis
8-Oxocoptisine has shown superior efficacy in ameliorating experimental ulcerative colitis

compared to its precursor, coptisine. It is, in fact, a gut microbiota-mediated metabolite of

coptisine.
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Significantly
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Colon
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Significantly
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Significantly
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IL-6 Levels in

Colon
Normal
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TNF-α Levels in
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Not Reported
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Decreased
Not Reported

IFN-γ Levels in
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Normal
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Normal
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Significantly
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IL-10 Levels in

Colon
Normal Decreased Increased Not Reported

Data extracted from a study on DSS-induced colitis in mice.

8-Oxocoptisine exerts its anti-inflammatory effects by inhibiting the activation of the NLRP3

inflammasome and suppressing the NF-κB signaling pathway. This leads to a reduction in the

production of pro-inflammatory cytokines such as IL-1β, IL-6, and TNF-α.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b183218?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

